4-Thiouracil 4-Thiouracil 4-Thiouracil is a site-specific, photoactivatable probe used to detect RNA structures and nucleic acid-nucleic acid contacts. It absorbs ultraviolet light >300 nm and, in the presence of oxygen, acts as an energy donor to produce singlet oxygen by triplet-triplet energy transfer. The highly reactive oxygen species then reacts readily with 4-thiouracil, leading to the production of uracil and uracil-6-sulfonate, which is fluorescent at a wavelength of ~390 nm. 4-Thiouracil is used as a T. gondii uracil phosphoribosyltransferase substrate to produce 4-thiouridine monophosphate, which can ultimately be incorporated into RNA.
Brand Name: Vulcanchem
CAS No.: 591-28-6
VCID: VC21246083
InChI: InChI=1S/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8)
SMILES: C1=CNC(=O)NC1=S
Molecular Formula: C4H4N2OS
Molecular Weight: 128.15 g/mol

4-Thiouracil

CAS No.: 591-28-6

Cat. No.: VC21246083

Molecular Formula: C4H4N2OS

Molecular Weight: 128.15 g/mol

* For research use only. Not for human or veterinary use.

4-Thiouracil - 591-28-6

Specification

Description 4-Thiouracil is a site-specific, photoactivatable probe used to detect RNA structures and nucleic acid-nucleic acid contacts. It absorbs ultraviolet light >300 nm and, in the presence of oxygen, acts as an energy donor to produce singlet oxygen by triplet-triplet energy transfer. The highly reactive oxygen species then reacts readily with 4-thiouracil, leading to the production of uracil and uracil-6-sulfonate, which is fluorescent at a wavelength of ~390 nm. 4-Thiouracil is used as a T. gondii uracil phosphoribosyltransferase substrate to produce 4-thiouridine monophosphate, which can ultimately be incorporated into RNA.
CAS No. 591-28-6
Molecular Formula C4H4N2OS
Molecular Weight 128.15 g/mol
IUPAC Name 4-sulfanylidene-1H-pyrimidin-2-one
Standard InChI InChI=1S/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8)
Standard InChI Key OVONXEQGWXGFJD-UHFFFAOYSA-N
Isomeric SMILES C1=C(NC(=O)N=C1)S
SMILES C1=CNC(=O)NC1=S
Canonical SMILES C1=CNC(=O)NC1=S

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